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Compound of Interest

Compound Name:
(1S,3R,5R)-PIM447

dihydrochloride

Cat. No.: B8068807 Get Quote

Technical Support Center: (1S,3R,5R)-PIM447
Dihydrochloride
This guide provides technical information and troubleshooting advice for dissolving and

handling (1S,3R,5R)-PIM447 dihydrochloride for experimental use.

Solubility Data
The solubility of (1S,3R,5R)-PIM447 dihydrochloride can vary based on the solvent and

experimental conditions. Below is a summary of reported solubility values.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent
(mM)

Notes Source(s)

DMSO ≥ 46.7 mg/mL ≥ 90.97 mM

Hygroscopic

DMSO can

significantly

reduce solubility;

use newly

opened solvent.

[1][2] The "≥"

symbol indicates

that saturation

may not have

been reached at

this

concentration.[1]

[2] Other sources

report solubility

up to 80-95

mg/mL.[3][4]

[1][2][3][4]

Water 50 mg/mL 97.39 mM

Requires

sonication to

achieve

dissolution.[1]

[1]

Note: Some suppliers list the hydrochloride salt of PIM447 as insoluble in water.[3] This

discrepancy may be due to differences between the hydrochloride and dihydrochloride salt

forms or variations in experimental conditions.

Experimental Protocols
Adhering to proper preparation methods is crucial for achieving complete dissolution and

maintaining the stability of the compound.

Protocol 1: Preparing a Stock Solution in DMSO
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Solvent Selection: Use fresh, anhydrous-grade DMSO. DMSO is hygroscopic, and absorbed

moisture can significantly decrease the solubility of PIM447 dihydrochloride.[1][2][3]

Weighing the Compound: Weigh the desired amount of (1S,3R,5R)-PIM447
dihydrochloride powder in a sterile vial.

Solvent Addition: Add the appropriate volume of fresh DMSO to the vial to reach the target

concentration.

Aiding Dissolution: To ensure complete dissolution, gentle warming to 37°C or sonication in

an ultrasonic bath is recommended.[4][5] Vortex briefly to mix.

Storage: Aliquot the stock solution into tightly sealed vials to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term (up to 6 months) or -80°C for long-term (up to 1 year)

storage.[1][6]

Protocol 2: Preparing a Solution in Water

Weighing the Compound: Weigh the desired amount of (1S,3R,5R)-PIM447
dihydrochloride powder in a sterile vial.

Solvent Addition: Add the appropriate volume of sterile, purified water (e.g., Milli-Q or

equivalent).

Aiding Dissolution: This compound requires mechanical energy to dissolve in water. Place

the vial in an ultrasonic bath and sonicate until the solution is clear.[1]

Sterilization: For cell-based assays, it is critical to sterilize the aqueous solution after

preparation. Pass the solution through a 0.22 μm sterile filter before use.[1]

Usage: Aqueous solutions should ideally be prepared fresh for immediate use.[7]

Troubleshooting & FAQs
Q1: My (1S,3R,5R)-PIM447 dihydrochloride is not dissolving completely in DMSO.

A1: The most common reason is the use of old or improperly stored DMSO that has

absorbed moisture from the air.[1][2][3] Discard the old solvent and use a fresh, unopened
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bottle of anhydrous DMSO. Applying gentle heat (37°C) or sonicating the solution can also

help overcome dissolution challenges.[5]

Q2: I read that PIM447 is insoluble in water, but your guide says it is soluble at 50 mg/mL.

Which is correct?

A2: This is a key point of confusion that may arise from different salt forms of the compound.

While some datasheets for PIM447 hydrochloride may state it is insoluble in water[3], data

for the dihydrochloride salt indicates a solubility of up to 50 mg/mL, provided that sonication

is used to facilitate dissolution.[1] Always ensure you are consulting the technical data

specific to the dihydrochloride form and employ the recommended dissolution techniques.

Q3: Can I store the stock solution at 4°C?

A3: It is not recommended. For DMSO stock solutions, storage at 4°C is generally limited to

a very short period (e.g., up to two weeks), while long-term stability is ensured at -20°C or

-80°C.[6] Aqueous solutions are less stable and should be prepared fresh before each

experiment.[7]

Q4: How should I prepare the compound for in vivo studies?

A4: For oral administration, a common formulation involves creating a suspension.[3] A

typical vehicle may consist of co-solvents like 10% DMSO, 40% PEG300, 5% Tween 80, and

45% saline.[4] The compound is first dissolved in DMSO, followed by the sequential addition

of the other solvents.[4] Always refer to specific in vivo protocols for your experimental

model.

Workflow and Logic Diagrams
The following diagram outlines the decision-making and troubleshooting process for dissolving

(1S,3R,5R)-PIM447 dihydrochloride.
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Start: Prepare Stock Solution

Choose Solvent

Follow DMSO Protocol:
- Use fresh, anhydrous DMSO

- Add solvent to compound

 DMSO 

Follow Water Protocol:
- Use sterile, purified water
- Add solvent to compound

 Water 

Aid Dissolution:
- Warm to 37°C

- Sonicate

Is solution clear?

Troubleshoot:
- Discard old DMSO

- Use new anhydrous stock
- Increase sonication time

 No 

Success: Filter (if aqueous) &
Aliquot for Storage

(-20°C / -80°C)

 Yes 

Aid Dissolution:
- Sonicate until clear

Is solution clear?

Troubleshoot:
- Ensure sufficient sonication power/time

- Confirm correct salt form (dihydrochloride)

 No  Yes 

Click to download full resolution via product page

Caption: Workflow for dissolving PIM447 dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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